Cas no 1692155-62-6 (tert-butyl N-{3-iodo-2-2-(3-methoxypropoxy)ethoxy-2-methylpropyl}carbamate)

• Product Name: tert-butyl N-{3-iodo-2-2-(3-methoxypropoxy)ethoxy-2-methylpropyl}carbamate
• CAS No: 1692155-62-6
• MF: C₁₅H₃₀INO₅
• MW: 431.306877613068
• CID: 6124004
• PubChem ID: 103180198
• Update Time: 2025-08-04

tert-butyl N-{3-iodo-2-2-(3-methoxypropoxy)ethoxy-2-methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-iodo-2-2-(3-methoxypropoxy)ethoxy-2-methylpropyl}carbamate
• tert-butyl N-{3-iodo-2-[2-(3-methoxypropoxy)ethoxy]-2-methylpropyl}carbamate
• 1692155-62-6
• EN300-1135712

• Inchi： 1S/C15H30INO5/c1-14(2,3)22-13(18)17-12-15(4,11-16)21-10-9-20-8-6-7-19-5/h6-12H2,1-5H3,(H,17,18)
• InChI Key： GATQOKLETXEVRD-UHFFFAOYSA-N
• SMILES： ICC(C)(CNC(=O)OC(C)(C)C)OCCOCCCOC

Computed Properties

• Exact Mass: 431.11687g/mol
• Monoisotopic Mass: 431.11687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Additional information on tert-butyl N-{3-iodo-2-2-(3-methoxypropoxy)ethoxy-2-methylpropyl}carbamate

Introduction to tert-butyl N-{3-iodo-2-2-(3-methoxypropoxy)ethoxy-2-methylpropyl}carbamate (CAS No. 1692155-62-6) and Its Emerging Applications in Chemical Biology

The compound tert-butyl N-{3-iodo-2-2-(3-methoxypropoxy)ethoxy-2-methylpropyl}carbamate (CAS No. 1692155-62-6) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features, characterized by a tert-butyl carbamate moiety and a highly substituted alkyl chain, make it a versatile intermediate for the development of novel bioactive molecules. This introduction explores the compound's structure, synthesis, and recent applications, emphasizing its role in advancing drug discovery and molecular probes.

The molecular framework of tert-butyl N-{3-iodo-2-2-(3-methoxypropoxy)ethoxy-2-methylpropyl}carbamate is distinguished by its complex aliphatic backbone and halogenated aromatic ring. The presence of a 3-iodo substituent on the aromatic ring enhances its reactivity, making it a valuable scaffold for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many pharmacologically active compounds. The 3-methoxypropoxy side chain not only introduces hydrophilicity but also provides a site for further functionalization, enabling the creation of prodrugs or conjugates with targeting moieties.

The synthesis of this compound involves multi-step organic transformations, including the introduction of the carbamate group and the elaboration of the alkyl chain. The tert-butyl carbamate moiety is particularly noteworthy, as it serves as a protecting group for amine functionalities while maintaining overall solubility and stability. This characteristic makes it an attractive choice for medicinal chemists seeking to develop libraries of carbamate-based compounds. Recent advances in synthetic methodologies have enabled more efficient access to such complex molecules, reducing the time and cost associated with their preparation.

In the realm of drug discovery, tert-butyl N-{3-iodo-2-2-(3-methoxypropoxy)ethoxy-2-methylpropyl}carbamate has been explored as a precursor for kinase inhibitors and other enzyme-targeted therapeutics. The iodine atom on the aromatic ring allows for facile introduction of aryl groups via cross-coupling reactions, enabling the tuning of binding affinities and selectivity. For instance, studies have demonstrated its utility in generating inhibitors of tyrosine kinases, which play critical roles in cancer signaling pathways. By modifying the substituents on the alkyl chain, researchers can fine-tune pharmacokinetic properties such as bioavailability and metabolic stability.

Moreover, this compound has found applications in the development of molecular probes for imaging and diagnostics. The combination of a lipophilic alkyl chain with polar functional groups enhances its ability to cross biological membranes while remaining detectable by spectroscopic techniques. Researchers have leveraged its structural features to design probes that label specific biomolecules or cellular compartments, providing insights into biological processes at the molecular level. Such probes are invaluable tools in understanding disease mechanisms and evaluating therapeutic interventions.

Recent research has also highlighted the potential of tert-butyl N-{3-iodo-2-2-(3-methoxypropoxy)ethoxy-2-methylpropyl}carbamate in modulating neural activity. Its structural motif resembles that of certain neurotransmitter receptor antagonists, suggesting its utility in exploring synaptic function and neurodegenerative diseases. Preclinical studies have begun to investigate its effects on ion channel modulation, with promising results in models of epilepsy and pain management. The ability to derivatize this scaffold further opens avenues for developing next-generation neuromodulators.

The compound's versatility extends to material science applications as well. Its ability to undergo controlled polymerization or copolymerization makes it a candidate for creating novel polymers with tailored properties. These materials could find use in drug delivery systems, where precise control over molecular weight and architecture is essential for optimizing therapeutic efficacy. Additionally, the incorporation of fluorinated or electron-withdrawing groups into its structure could enhance its performance as an additive in electronic materials or coatings.

As computational chemistry advances, virtual screening methods are being employed to identify new derivatives of tert-butyl N-{3-iodo-2-2-(3-methoxypropoxy)ethoxy-2-methylpropyl}carbamate with enhanced biological activity. Machine learning models trained on large datasets predict optimal substitutions that could improve potency against disease targets while minimizing off-target effects. This interdisciplinary approach leverages both experimental data and computational power to accelerate the discovery process.

The future prospects for this compound are promising, with ongoing research focusing on expanding its utility across multiple therapeutic areas. Innovations in synthetic chemistry will continue to streamline access to its derivatives, enabling rapid exploration of new chemical space. Collaborative efforts between academia and industry are likely to drive further development, translating laboratory findings into clinical applications that benefit patients worldwide.